Cas no 1806906-85-3 (5-(Bromomethyl)-3-(difluoromethyl)-2,4-dihydroxypyridine)

• Product Name: 5-(Bromomethyl)-3-(difluoromethyl)-2,4-dihydroxypyridine
• CAS No: 1806906-85-3
• MF: C₇H₆BrF₂NO₂
• MW: 254.028848171234
• CID: 4917701
• Update Time: 2025-06-07

5-(Bromomethyl)-3-(difluoromethyl)-2,4-dihydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-3-(difluoromethyl)-2,4-dihydroxypyridine

• Inchi： 1S/C7H6BrF2NO2/c8-1-3-2-11-7(13)4(5(3)12)6(9)10/h2,6H,1H2,(H2,11,12,13)
• InChI Key： PKHHNTOMMDQAMC-UHFFFAOYSA-N
• SMILES： BrCC1=CNC(C(C(F)F)=C1O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 0.3
• Topological Polar Surface Area: 49.3

Additional information on 5-(Bromomethyl)-3-(difluoromethyl)-2,4-dihydroxypyridine

Comprehensive Overview of 5-(Bromomethyl)-3-(difluoromethyl)-2,4-dihydroxypyridine (CAS No. 1806906-85-3)

5-(Bromomethyl)-3-(difluoromethyl)-2,4-dihydroxypyridine is a specialized heterocyclic compound with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a bromomethyl group and a difluoromethyl substituent, makes it a valuable intermediate for synthesizing bioactive molecules. The CAS No. 1806906-85-3 ensures precise identification in global chemical databases, catering to researchers seeking high-purity building blocks for drug discovery.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. This compound aligns with the trend of incorporating difluoromethyl groups into drug candidates, a strategy frequently discussed in medicinal chemistry forums and AI-driven drug design platforms. Its bromomethyl moiety also enables versatile cross-coupling reactions, addressing frequent search queries like "C-C bond formation techniques" or "halogenated pyridine applications."

The compound’s 2,4-dihydroxypyridine scaffold is particularly noteworthy for mimicking nucleobases, making it relevant to anticancer research and enzyme inhibition studies—topics trending in PubMed and Google Scholar analytics. Researchers exploring "pyridine-based kinase inhibitors" or "hydrogen bond donor-acceptor motifs" will find this derivative structurally insightful. Its solubility profile (enhanced by hydroxyl groups) further answers common questions about "polar heterocycles for aqueous-phase reactions."

From a synthetic perspective, CAS 1806906-85-3 offers a balance between reactivity and stability, a key consideration in high-throughput screening workflows. Laboratories focusing on fragment-based drug discovery (FBDD) often prioritize such modular compounds, as reflected in patent filings and webinar discussions on small-molecule libraries. Its compatibility with microwave-assisted synthesis (a frequently searched technique) adds practical utility for rapid analog generation.

Environmental and regulatory aspects are also addressed by this compound’s design. Unlike traditional halogenated reagents, its difluoromethyl group reduces metabolic toxicity concerns—a hotspot in green chemistry initiatives. This aligns with search trends like "sustainable fluorination methods" or "eco-friendly heterocyclic synthesis," positioning it favorably in ESG-focused research programs.

In analytical applications, the distinct NMR fingerprint of 5-(Bromomethyl)-3-(difluoromethyl)-2,4-dihydroxypyridine facilitates straightforward characterization, addressing common challenges in "heterocyclic compound purity verification." Its UV absorption properties (from the conjugated dihydroxy system) also make it suitable for photophysical studies, a niche with growing interest in material science circles.

To summarize, CAS 1806906-85-3 represents a convergence of multiple research priorities: fluorine chemistry, pyridine functionalization, and biomolecular interactions. Its inclusion in electronic laboratory notebooks (ELNs) and structure-activity relationship (SAR) databases underscores its relevance to modern computational chemistry approaches, answering frequent queries about "scaffold hopping" or "privileged structures."